Cas no 97545-52-3 (6-methyl-1,4-dihydroquinolin-4-one)

6-Methyl-1,4-dihydroquinolin-4-one is a heterocyclic organic compound featuring a quinoline core with a methyl substituent at the 6-position and a ketone group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid fused-ring system enhances stability, while the ketone functionality allows for further derivatization, such as condensation or reduction reactions. The compound is particularly useful in the development of bioactive molecules due to its compatibility with diverse synthetic pathways. High purity grades ensure consistent performance in research and industrial applications, supporting its role in advanced chemical synthesis.

6-methyl-1,4-dihydroquinolin-4-one structure

97545-52-3 structure

Product Name:6-methyl-1,4-dihydroquinolin-4-one

CAS No:97545-52-3

MF:C₁₀H₉NO

MW:159.184562444687

CID:828867

PubChem ID:256080

Update Time:2025-06-09

6-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

- 4-HYDROXY-6-METHYLQUINOLINE
- 6-methyl-4-quinolone
- 6-METHYL-QUINOLIN-4-OL
- DTXSID30292411
- FT-0647361
- YAA43240
- KUC100212
- 6-Methyl-(1H)-quinolin-4-one
- DS-13102
- 6-Methylquinolin-4-ol
- A878244
- SB67749
- CHEMBL1542315
- NSC-82351
- HMS2212P15
- MLS000517807
- 4-Quinolinol, 6-methyl-
- AKOS002337273
- SY013370
- 23432-40-8
- PJEUKNUOCWNERE-UHFFFAOYSA-N
- FT-0618668
- 6-methylquinolin-4(1H)-one
- 6-methyl-4-quinolinol
- 6-methyl-1H-quinolin-4-one
- C74209
- SCHEMBL5539379
- KUC100212N
- AMY13687
- F3222-3754
- NSC82351
- NSC 82351
- ETHYLTRI-N-PROPYLAMMONIUMIODIDE
- 4-Hydroxy-6-methylquinoline, AldrichCPR
- 4-Quinolinol,6-methyl; 6-methyl-4-quinolinol;
- 97545-52-3
- AB05625
- MFCD00272343
- AKOS001776845
- SMR000129052
- J-650132
- CS-W004523
- HMS3338P12
- 6-methyl-1,4-dihydroquinolin-4-one
- Inchi： 1S/C10H9NO/c1-7-2-3-9-8(6-7)10(12)4-5-11-9/h2-6H,1H3,(H,11,12)
- InChI Key： PJEUKNUOCWNERE-UHFFFAOYSA-N
- SMILES： O=C1C=CNC2C=CC(C)=CC=21

Computed Properties

Exact Mass: 159.06800
Monoisotopic Mass: 159.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 29.1A^2

Experimental Properties

Density: 1.15
Boiling Point: 290.3°Cat760mmHg
Flash Point: 131.4°C
Refractive Index: 1.584
PSA: 33.12000
LogP: 2.24880

6-methyl-1,4-dihydroquinolin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3222-3754-2μmol	6-methyl-1,4-dihydroquinolin-4-one	97545-52-3	90%+	2μl	$85.5	2023-04-27
Life Chemicals	F3222-3754-5μmol	6-methyl-1,4-dihydroquinolin-4-one	97545-52-3	90%+	5μl	$94.5	2023-04-27
Life Chemicals	F3222-3754-10μmol	6-methyl-1,4-dihydroquinolin-4-one	97545-52-3	90%+	10μl	$103.5	2023-04-27
Life Chemicals	F3222-3754-20μmol	6-methyl-1,4-dihydroquinolin-4-one	97545-52-3	90%+	20μl	$118.5	2023-04-27
Life Chemicals	F3222-3754-1mg	6-methyl-1,4-dihydroquinolin-4-one	97545-52-3	90%+	1mg	$81.0	2023-04-27
Life Chemicals	F3222-3754-2mg	6-methyl-1,4-dihydroquinolin-4-one	97545-52-3	90%+	2mg	$88.5	2023-04-27
Life Chemicals	F3222-3754-3mg	6-methyl-1,4-dihydroquinolin-4-one	97545-52-3	90%+	3mg	$94.5	2023-04-27
Life Chemicals	F3222-3754-4mg	6-methyl-1,4-dihydroquinolin-4-one	97545-52-3	90%+	4mg	$99.0	2023-04-27
Life Chemicals	F3222-3754-5mg	6-methyl-1,4-dihydroquinolin-4-one	97545-52-3	90%+	5mg	$103.5	2023-04-27
Life Chemicals	F3222-3754-10mg	6-methyl-1,4-dihydroquinolin-4-one	97545-52-3	90%+	10mg	$118.5	2023-04-27